Cas no 714968-43-1 (2-Chloro-4-fluoro-5-[(methylamino)sulfonyl]benzoic acid)

• Product Name: 2-Chloro-4-fluoro-5-[(methylamino)sulfonyl]benzoic acid
• CAS No: 714968-43-1
• MF: C₈H₇ClFNO₄S
• MW: 267.661883592606
• CID: 2857733
• Update Time: 2023-08-10

2-Chloro-4-fluoro-5-[(methylamino)sulfonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-5-[(methylamino)sulfonyl]benzoic acid
• 2-Chloro-4-fluoro-5-(N-methylsulfamoyl)benzoic acid
• 2-Chloro-4-fluoro-5-[(methylamino)sulfonyl]benzoic acid

• Inchi： 1S/C8H7ClFNO4S/c1-11-16(14,15)7-2-4(8(12)13)5(9)3-6(7)10/h2-3,11H,1H3,(H,12,13)
• InChI Key： OEOVCGLDCFQYML-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(=O)O)S(NC)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 1.1
• Topological Polar Surface Area: 91.8